((1S,5R,6S)-5-(Benzoyloxy)-1,6-dihydroxy-2-oxocyclohex-3-en-1-yl)methyl benzoate
((1S,5R,6S)-5-(Benzoyloxy)-1,6-dihydroxy-2-oxocyclohex-3-en-1-yl)methyl benzoate
Brand Name:
Vulcanchem
CAS No.:
193410-84-3
VCID:
VC0150644
InChI:
InChI=1S/C21H18O7/c22-17-12-11-16(28-20(25)15-9-5-2-6-10-15)18(23)21(17,26)13-27-19(24)14-7-3-1-4-8-14/h1-12,16,18,23,26H,13H2/t16-,18+,21-/m1/s1
SMILES:
C1=CC=C(C=C1)C(=O)OCC2(C(C(C=CC2=O)OC(=O)C3=CC=CC=C3)O)O
Molecular Formula:
C21H18O7
Molecular Weight:
382.4 g/mol
((1S,5R,6S)-5-(Benzoyloxy)-1,6-dihydroxy-2-oxocyclohex-3-en-1-yl)methyl benzoate
CAS No.: 193410-84-3
Reference Standards
VCID: VC0150644
Molecular Formula: C21H18O7
Molecular Weight: 382.4 g/mol
| CAS No. | 193410-84-3 |
|---|---|
| Product Name | ((1S,5R,6S)-5-(Benzoyloxy)-1,6-dihydroxy-2-oxocyclohex-3-en-1-yl)methyl benzoate |
| Molecular Formula | C21H18O7 |
| Molecular Weight | 382.4 g/mol |
| IUPAC Name | [(1S,5R,6S)-5-benzoyloxy-1,6-dihydroxy-2-oxocyclohex-3-en-1-yl]methyl benzoate |
| Standard InChI | InChI=1S/C21H18O7/c22-17-12-11-16(28-20(25)15-9-5-2-6-10-15)18(23)21(17,26)13-27-19(24)14-7-3-1-4-8-14/h1-12,16,18,23,26H,13H2/t16-,18+,21-/m1/s1 |
| Standard InChIKey | UUNZIGRBVXAOSR-PLMTUMEDSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C(=O)OC[C@@]2([C@H]([C@@H](C=CC2=O)OC(=O)C3=CC=CC=C3)O)O |
| SMILES | C1=CC=C(C=C1)C(=O)OCC2(C(C(C=CC2=O)OC(=O)C3=CC=CC=C3)O)O |
| Canonical SMILES | C1=CC=C(C=C1)C(=O)OCC2(C(C(C=CC2=O)OC(=O)C3=CC=CC=C3)O)O |
| Synonyms | zeylenone |
| PubChem Compound | 10571940 |
| Last Modified | Nov 11 2021 |
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